ethyl 4-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H20N2O5/c1-2-21-16(20)18-9-7-17(8-10-18)15(19)14-11-22-12-5-3-4-6-13(12)23-14/h3-6,14H,2,7-11H2,1H3
• InChI Key: WYLJLUIQIALLJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C16H20N2O5
• Molecular Weight: 320.34 g/mol

Description

Ethyl 4-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)-1-piperazinecarboxylate, commonly known as EDBC, is a chemical compound that has gained significant attention in scientific research. It is a white, crystalline powder that is soluble in water and organic solvents. EDBC has a wide range of applications in the field of pharmaceuticals, agrochemicals, and materials science due to its unique chemical properties.

Mechanism of Action

The mechanism of action of EDBC is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that play a role in the development and progression of various diseases. EDBC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. EDBC has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that play a role in gene expression and protein function.
Biochemical and Physiological Effects:
EDBC has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that EDBC can induce apoptosis (programmed cell death) in cancer cells, inhibit the proliferation of cancer cells, and reduce the production of inflammatory cytokines. In vivo studies have shown that EDBC can reduce the growth of tumors and alleviate pain and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EDBC in laboratory experiments is its ability to form stable complexes with various drugs and biomolecules, making it a potential drug delivery system. EDBC is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using EDBC is its low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research on EDBC. One area of interest is the development of EDBC-based drug delivery systems for the targeted delivery of drugs to specific tissues or cells. Another area of interest is the investigation of EDBC's potential as an anti-cancer agent, particularly in combination with other drugs or therapies. Additionally, further research is needed to fully understand the mechanism of action of EDBC and its potential applications in various disease states.

Scientific Research Applications

EDBC has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities in various in vitro and in vivo studies. EDBC has also been investigated for its potential use as a drug delivery system due to its ability to form stable complexes with various drugs and biomolecules.